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Introduction & Biological Significance

(+)-Spisulosine (also known as ES-285 or 1-deoxysphinganine) is an atypical, marine-derived
sphingoid base originally isolated from the Arctic clam Spisula polynymal[1]. Structurally, it is
defined by its (2S, 3R)-2-aminooctadecan-3-ol absolute configuration, lacking the C1-hydroxyl
group characteristic of canonical sphinganine 2[2].

Unlike traditional chemotherapeutics, (+)-spisulosine exhibits a unique mechanism of action. It
induces apoptosis in various human malignant cell lines (e.g., prostate tumor PC-3 and LNCaP
cells) by stimulating the de novo biosynthesis of intracellular ceramide and subsequently
activating the atypical protein kinase C isoform, PKC{ 3[3]. Furthermore, it promotes the
disassembly of actin stress fibers, contributing to its potent antiproliferative profile 4[4]. Due to
its clinical potential, it has been evaluated in Phase | clinical trials for advanced solid tumors
4[4].
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Fig 1. (+)-Spisulosine mechanism of action leading to apoptosis via ceramide and PKC(
pathways.

Retrosynthetic Analysis & Total Synthesis
Strategies

The primary synthetic challenge in accessing (+)-spisulosine is the stereoselective construction
of the anti-1,2-amino alcohol moiety. Over the past decades, several elegant strategies have
been developed to establish this (2S, 3R) configuration 5[5].
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For this application note, we detail the Chiral Pool / Olefin Cross-Metathesis route. This
approach is highly modular, utilizes commercially available (S)-Garner's aldehyde to lock in the
C2 stereocenter, and leverages robust ruthenium-catalyzed metathesis to install the
hydrophobic tail 6[6].
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Fig 2. Forward synthetic workflow of (+)-spisulosine utilizing (S)-Garner's aldehyde.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1259400/docs?utm_src=pdf-body-img#total-chemical-synthesis-of-spisulosine-es-285-a-comprehensive-technical-guide-and-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Detailed Experimental Protocol
Step 1: Diastereoselective Vinylogous Addition

Objective: Establish the (2S, 3R) anti-amino alcohol core via nucleophilic addition.

o Preparation: Flame-dry a 100 mL Schlenk flask under argon. Add (S)-Garner's aldehyde (1.0
equiv, 10 mmol) and dissolve in 30 mL of anhydrous THF.

Reaction: Cool the mixture to -78 °C using a dry ice/acetone bath. Dropwise add
vinylmagnesium bromide (1.5 equiv, 15 mL of a 1.0 M solution in THF) over 15 minutes. Stir
at -78 °C for 2 hours.

Quenching & Extraction: Quench the reaction at -78 °C with saturated aqueous NH4Cl (20
mL). Allow to warm to room temperature. Extract with EtOAc (3 x 30 mL), wash the
combined organic layers with brine, dry over anhydrous Na=S0Oa4, and concentrate in vacuo.

Purification: Purify via flash column chromatography (Hexanes/EtOAc 8:2) to isolate the anti-
allylic alcohol.

Causality & Logic: The strict -78 °C temperature is critical to maximize the diastereomeric
ratio (d.r.) in favor of the anti isomer. Under non-chelating conditions (using THF and a
Grignard reagent), the nucleophilic attack follows the Felkin-Anh model. The bulky N-Boc
group and the electronegative oxygen of the oxazolidine ring dictate the trajectory of the
incoming vinyl group, preferentially yielding the (2S, 3R) configuration 1[1].

Self-Validation: Monitor by TLC. The desired anti diastereomer typically exhibits a slightly
lower Rfthan the syn isomer. Confirm the presence of terminal vinyl protons via *H NMR
(multiplet at  ~5.2-5.9 ppm).

Step 2: Olefin Cross-Metathesis
Objective: Install the long aliphatic chain of the sphingoid base.
o Preparation: In a flame-dried flask equipped with a reflux condenser, dissolve the anti-allylic

alcohol intermediate (1.0 equiv, 5 mmol) and 1-pentadecene (4.0 equiv, 20 mmol) in
anhydrous, degassed CH2Clz (25 mL).
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o Catalysis: Add Grubbs 2nd Generation Catalyst (5 mol%, 0.25 mmol).
e Reaction: Heat the mixture to reflux (40 °C) under an argon atmosphere for 12 hours.

o Workup: Cool to room temperature, concentrate in vacuo, and purify directly via flash
chromatography (Hexanes/EtOAc gradient) to yield the C18 alkene intermediate.

o Causality & Logic: A 4-fold excess of 1-pentadecene is utilized to kinetically suppress the
homodimerization of the allylic alcohol. Grubbs II catalyst is specifically selected over Grubbs
I due to its superior functional group tolerance (accommodating the unprotected secondary
alcohol and bulky acetonide) and thermal stability at reflux 6[6].

o Self-Validation: Track reaction progress via *H NMR of crude aliquots. The successful
coupling is validated by the disappearance of the terminal vinyl protons ( § 5.1-5.3 ppm) and
the emergence of internal olefinic protons ( & 5.4-5.6 ppm).

Step 3: Global Hydrogenation & Deprotection

Objective: Reduce the internal alkene and unmask the pharmacophore to yield (+)-spisulosine.

o Hydrogenation: Transfer the metathesis product (3 mmol) to a hydrogenation flask. Add 10%
Pd/C (10% w/w) and dissolve in HPLC-grade MeOH (20 mL). Stir vigorously under an Hz
atmosphere (1 atm, balloon) at room temperature for 6 hours.

« Filtration: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash
the pad with excess MeOH and concentrate the filtrate.

» Deprotection: Dissolve the crude saturated intermediate in 3M HCI in MeOH (15 mL). Stir at
room temperature for 4 hours.

« |solation: Concentrate the mixture. Neutralize with saturated aqueous NaHCOs and extract
with CH2ClIz (3 x 20 mL). Dry the organic layers, concentrate, and purify via recrystallization
or ion-exchange chromatography to afford pure (+)-spisulosine.

o Causality & Logic: The Pd/C catalyzed hydrogenation cleanly reduces the internal double
bond to yield the saturated C18 chain required for biological activity. The subsequent acidic
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solvolysis simultaneously cleaves both the N,O-acetonide and the N-Boc protecting groups,
revealing the primary amine and secondary alcohol of the target molecule.

o Self-Validation: High-Resolution Mass Spectrometry (HRMS-ESI) must show the molecular
ion peak [M+H]+ at m/z 286.3, confirming the molecular formula C1sH3sNO [[2]](2]. Optical
rotation should be measured to confirm the (+)-enantiomer.

Safety & Handling

o Toxicity Warning: (+)-Spisulosine is a highly potent cytotoxic agent and an inducer of
apoptosis 3[3]. It exhibits neurotoxic potential in vitro8[8]. All handling of the final product and
advanced intermediates must be conducted in a certified Class Il biological safety cabinet or
a high-performance chemical fume hood.

» Reagent Hazards: Vinylmagnesium bromide is highly flammable and reacts violently with
water. Grubbs Il catalyst should be handled with care to avoid heavy metal exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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